Cas no 2097935-48-1 (N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097935-48-1
• MF: C₁₃H₁₂ClFN₄O₂S
• MW: 342.776383399963
• CID: 6288232
• PubChem ID: 126853388
• Update Time: 2025-07-08

N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine
• AKOS032461605
• 2097935-48-1
• F6550-6458
• CHEMBL4898165
• N-[1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-yl]pyridazin-3-amine
• N-[1-(3-chloro-4-fluorophenyl)sulfonylazetidin-3-yl]pyridazin-3-amine

• Inchi： 1S/C13H12ClFN4O2S/c14-11-6-10(3-4-12(11)15)22(20,21)19-7-9(8-19)17-13-2-1-5-16-18-13/h1-6,9H,7-8H2,(H,17,18)
• InChI Key： DIGFAWFDVXHIJY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(N1CC(C1)NC1=CC=CN=N1)(=O)=O)F

Computed Properties

• Exact Mass: 342.0353527g/mol
• Monoisotopic Mass: 342.0353527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine

N-1-(3-Chloro-4-Fluorobenzenesulfonyl)Azetidin-3-Ylpyridazin-3-Amine: A Comprehensive Overview

The compound N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine, with the CAS number 2097935-48-1, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the broader category of sulfonylureas, which are known for their diverse applications in drug discovery and development. The molecule's structure is characterized by a pyridazine ring system, an azetidine moiety, and a sulfonyl group substituted with a chloro-fluoro aromatic ring. These structural features contribute to its unique physicochemical properties and biological activities.

Recent studies have highlighted the potential of N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine as a promising candidate for targeting various disease states, particularly those involving kinase signaling pathways. The azetidine ring, a four-membered cyclic amine, plays a crucial role in stabilizing the molecule's conformation and enhancing its binding affinity to specific protein targets. Additionally, the sulfonyl group attached to the aromatic ring introduces electron-withdrawing effects, which can modulate the molecule's electronic properties and improve its bioavailability.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and cyclization steps. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for preclinical studies. The use of advanced chromatographic techniques and spectroscopic methods has also enabled precise characterization of the compound's structure, confirming its identity and purity.

In terms of biological activity, N-1-(3-chloro-4-fluorobenzenesulfonyl)azetidin-3-ylpyridazin-3-amine has demonstrated potent inhibitory effects against several kinases implicated in cancer progression. For instance, studies have shown that this compound effectively inhibits the activity of receptor tyrosine kinases (RTKs), which are often overexpressed in various malignancies. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells, making it a potential candidate for anti-cancer therapy.

Beyond its role in oncology, this compound has also shown promise in other therapeutic areas. For example, its ability to modulate ion channels has been explored in the context of neurological disorders such as epilepsy and pain management. The pyridazine ring system is particularly important in this regard, as it can interact with ion channel proteins through π–π stacking interactions and hydrogen bonding.

From an analytical standpoint, the compound's stability under physiological conditions has been extensively evaluated. Studies have demonstrated that it exhibits excellent solubility in aqueous media and maintains stability over extended periods, which are critical factors for its potential use as an orally administered drug. Furthermore, preliminary toxicological assessments have indicated that the compound has a favorable safety profile, with minimal adverse effects observed at therapeutic concentrations.

The development of N-1-(3-chloro-fluorobenzenesulfonyl)azetidinylpyridazinamine represents a significant advancement in the field of small-molecule drug design. Its unique combination of structural features and biological activities positions it as a valuable tool for addressing unmet medical needs across multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action and pharmacokinetic properties, this compound is poised to play a pivotal role in future drug discovery efforts.